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Compound of Interest |

Methyl 2-(morpholin-3-yl)acetate
Compound Name:

hydrochloride
CAS No.: 1187929-21-0
Cat. No.: B1505872

Get Quote

The morpholine ring is a privileged heterocyclic motif frequently incorporated into the core

structure of biologically active molecules and approved pharmaceuticals.[1][2] Its presence can
enhance physicochemical properties such as aqueous solubility and metabolic stability, making
it a highly desirable building block in modern medicinal chemistry. However, the true challenge
and opportunity in drug design lie not just in the inclusion of this scaffold, but in the precise
control of its three-dimensional orientation, or stereochemistry.

Chirality, the property of "handedness," is a fundamental principle in pharmacology. The
enzymes, receptors, and other biological macromolecules that constitute drug targets are
themselves chiral, meaning they can interact differently with the two mirror-image forms
(enantiomers) of a chiral drug molecule.[3][4] One enantiomer (the eutomer) may be
responsible for the desired therapeutic effect, while the other (the distomer) could be inactive,
less active, or even contribute to undesirable side effects.[5] Consequently, regulatory agencies
and the pharmaceutical industry have increasingly shifted from developing racemic mixtures to
single-enantiomer drugs to improve safety, efficacy, and selectivity.[3][6]
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This guide provides a comprehensive technical overview of chiral Methyl 2-(morpholin-3-
yl)acetate, a versatile building block for introducing the C3-substituted morpholine moiety. As a
Senior Application Scientist, my objective is not merely to list suppliers but to provide a
framework for sourcing, validating, and effectively utilizing this critical intermediate. We will
delve into the causality behind experimental choices, from supplier qualification and analytical
verification to practical handling, ensuring that every step is part of a self-validating system for
robust and reproducible research.

Part 1: Commercial Availability and Supplier
Qualification

Sourcing a chiral intermediate is the foundational step upon which all subsequent research is
built. The quality and reliability of the starting material directly impact the validity of
experimental outcomes. Chiral Methyl 2-(morpholin-3-yl)acetate is available from several
specialized chemical suppliers, typically as the (R)- or (S)-enantiomer, and often as a salt (e.qg.,
hydrochloride) to improve handling and stability.

Comparative Supplier Overview

The following table summarizes representative commercial sources for this chiral building
block. It is essential to note that availability and specifications can change, and researchers
should always obtain the latest information directly from the supplier.
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Purity/Specific Representative

Supplier Product Name  CAS Number . .
ation Link
(R)-Methyl 2-
_ 1217685-44-3
Fluorochem (morpholin-3- >97% [718]
(HCI salt)
yl)acetate
methyl 2-((S)-
Y ) () N/A for this
Smolecule morpholin-2- ) In Stock [9]
isomer
yl)acetate*
(S)-Morpholin-3-
BLD Pharm 211053-50-8 97% [10]
ylmethanol
Morpholin-2-
BLD Pharm 103003-01-6 97% [11]
ylmethanol

*Note: This is the C2-substituted isomer, highlighting the importance of careful name and
structure verification. **Note: The related chiral alcohol is often a precursor and may be offered
by suppliers of the target ester. It serves as a viable synthetic starting point.

Expertise in Action: Beyond the Catalog Listing

A catalog listing is merely an invitation; true scientific diligence requires deeper validation. Here
is the causality behind a rigorous supplier qualification process:

e Request a Certificate of Analysis (CoA) for a Specific Lot: Do not rely on a generic technical
data sheet. The CoA provides lot-specific data on purity (typically by HPLC or GC) and
identity (by *H NMR).

» Scrutinize Enantiomeric Purity Data: The most critical parameter for a chiral building block is
its enantiomeric excess (ee%). The CoA must specify the ee% and the analytical method
used (e.g., chiral HPLC). An ee% of 298% is standard for drug discovery applications.

o Evaluate Structural Characterization Data: The provided *H NMR and mass spectrometry
data should be consistent with the expected structure. Any unexpected peaks could indicate
impurities that may interfere with subsequent reactions.
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 Inquire about Batch-to-Batch Consistency: For long-term projects or scale-up activities,
understanding the supplier's ability to provide consistent quality across different batches is
paramount.

Part 2: Physicochemical Properties and Analytical
Characterization

Upon receipt, independent verification of the material's identity, purity, and chirality is a
cornerstone of trustworthy research. This section outlines the key properties and a logical
workflow for in-house quality control.

Key Physicochemical Properties

Property Value Source

Molecular Formula C7H13NOs PubChem[12]
Molecular Weight 159.18 g/mol PubChem[12]
Canonical SMILES C1COCC(NC1)CC(=0)0C PubChem[12]

Typically an oil or low-melting )
Appearance ] ] General Chemical Knowledge
solid (often supplied as a salt)

Soluble in methanol, ethanol,
Solubility DMSO, water (especially as General Chemical Knowledge
HCI salt)

Workflow for Analytical Quality Control

The following diagram illustrates a standard, self-validating workflow for confirming the quality
of a received batch of chiral Methyl 2-(morpholin-3-yl)acetate.
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If structure OK Determine chemical purity

Step ZVChiral Integrity Verification

(Mass Spectrometry (LC-MS) (Chiral HPLC Analysis)

f ee% >98%

Step 3: Overe;'l Purity Assessment

»| Achiral HPLC/UPLC)

If purity >97%
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Accept or Reject Batch?

Click to download full resolution via product page

Caption: Logical workflow for the quality control of incoming chiral intermediates.

Expected Analytical Signatures

e 1H NMR Spectroscopy: The spectrum should show characteristic signals for the morpholine
ring protons, the methylene group adjacent to the ester, and the methyl group of the ester.
Key signals would include the diastereotopic protons of the morpholine ring, which often
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appear as complex multiplets. The methoxy group (-OCHs) should appear as a sharp singlet
around 3.7 ppm.[13]

e 13C NMR Spectroscopy: The carbon spectrum will confirm the number of unique carbon
environments. Expect signals for the ester carbonyl (~170-175 ppm), the methoxy carbon
(~52 ppm), and four distinct signals for the carbons of the morpholine ring and the adjacent
methylene group.[14]

e Mass Spectrometry: Using electrospray ionization (ESI) in positive mode, the expected
[M+H]* ion would be at m/z 160.10.

Part 3: Synthesis and Application Insights

Understanding the synthetic origin of a building block provides insight into potential impurities
and its reactivity. Its applications demonstrate its value in constructing complex, high-value
molecules.

Synthetic Strategies

Commercial enantiopure Methyl 2-(morpholin-3-yl)acetate is typically produced via one of two
main strategies. The choice of strategy impacts cost, scalability, and the final enantiomeric

purity.

Chiral Resolution

Racemic Mixture > Separation Step (R)- and (S)-Products
(e.g., Diastereomeric Salt Formation, Enzymatic Resolution[17]) (Separated)

Asymmetric Synthesis

. ;/// Enantioselective Step \ M (R)- or (S)-Product
(Ach|ral Precursors} o (e.g., Organocatalysis[15], Asymmetric Hydrogenation[16]) i (High ee%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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